Cas no 129872-88-4 (4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-amino-3,5-dihydro-5-(phenylmethyl)-)

• Product Name: 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-amino-3,5-dihydro-5-(phenylmethyl)-
• CAS No: 129872-88-4
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 2132353
• Update Time: 2023-11-19

4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-amino-3,5-dihydro-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,5-dihydro-5-benzyl-4H-Pyrrolo[3,2-d]pyrimidin-4-one
• GJYAZFJVQDPCHD-UHFFFAOYSA-N
• 2-Amino-5-benzyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• CID 135987485
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-amino-3,5-dihydro-5-(phenylmethyl)-

• Inchi： 1S/C13H12N4O/c14-13-15-10-6-7-17(11(10)12(18)16-13)8-9-4-2-1-3-5-9/h1-7H,8H2,(H3,14,15,16,18)
• InChI Key： GJYAZFJVQDPCHD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN2CC2C=CC=CC=2)N=C(N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Topological Polar Surface Area: 72.4

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 276-278 °C
• pka: 10.82±0.20(Predicted)